2-[(6-bromo-3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N,N-diethylacetamide

• IUPAC Name: 2-(6-bromo-3-methyl-4-oxoquinazolin-2-yl)sulfanyl-N,N-diethylacetamide
• InChI: InChI=1S/C15H18BrN3O2S/c1-4-19(5-2)13(20)9-22-15-17-12-7-6-10(16)8-11(12)14(21)18(15)3/h6-8H,4-5,9H2,1-3H3
• InChI Key: KGRYIWNDNGPYHT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC2=C(C=C(C=C2)Br)C(=O)N1C
• Molecular Formula: C15H18BrN3O2S
• Molecular Weight: 384.3 g/mol

Description

2-[(6-bromo-3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N,N-diethylacetamide is a chemical compound that belongs to the class of quinazoline derivatives. It has been studied for its potential therapeutic applications in various fields of science such as medicine, biochemistry, and pharmacology. The synthesis, mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions of this compound are discussed in

Mechanism of Action

The mechanism of action of 2-[(6-bromo-3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N,N-diethylacetamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or receptors in the body. It has also been shown to modulate the levels of certain neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to reduce seizure activity in animal models of epilepsy. In addition, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(6-bromo-3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N,N-diethylacetamide in lab experiments include its potential therapeutic applications in various fields of science such as medicine, biochemistry, and pharmacology. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.
The limitations of using this compound in lab experiments include its limited solubility in water, which may affect its bioavailability and pharmacokinetics. In addition, its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

For research on 2-[(6-bromo-3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N,N-diethylacetamide include further studies on its mechanism of action, pharmacokinetics, and potential therapeutic applications in various fields of science such as medicine, biochemistry, and pharmacology. In addition, studies on its potential use in combination with other drugs or therapies may lead to the development of more effective treatments for various diseases and conditions. Finally, studies on its toxicity and safety profile are needed to ensure its potential clinical usefulness.

Synthesis Methods

The synthesis of 2-[(6-bromo-3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N,N-diethylacetamide involves the reaction of 6-bromo-3-methyl-4-oxo-3,4-dihydroquinazoline-2-thiol with diethyl acetyl chloride in the presence of a base. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is obtained by purification using column chromatography.

Scientific Research Applications

2-[(6-bromo-3-methyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N,N-diethylacetamide has been studied for its potential therapeutic applications in various fields of science such as medicine, biochemistry, and pharmacology. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.